![molecular formula C22H21FN2O3S B5496525 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide](/img/structure/B5496525.png)
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide, also known as FENOFIBRATE, is a drug that belongs to the class of fibrates. Fibrates are a group of drugs that are used to lower cholesterol levels in the blood. FENOFIBRATE is used to treat high levels of triglycerides (a type of fat) in the blood. It works by reducing the production of triglycerides in the liver and increasing the breakdown of triglycerides in the blood.
Mechanism of Action
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide works by activating peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that regulates the expression of genes involved in lipid metabolism. Activation of PPARα leads to increased breakdown of triglycerides in the blood and decreased production of triglycerides in the liver. This compound also increases the production of high-density lipoprotein (HDL), or "good" cholesterol, which helps to remove cholesterol from the blood.
Biochemical and physiological effects:
This compound has a number of biochemical and physiological effects on the body. It has been shown to decrease the levels of triglycerides, total cholesterol, and low-density lipoprotein (LDL), or "bad" cholesterol, in the blood. This compound also increases the levels of HDL in the blood. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for studying lipid metabolism. This compound is also relatively easy to synthesize and is readily available. However, there are some limitations to using this compound in lab experiments. It is a drug that is used to treat a specific medical condition, so it may not be relevant to all research areas. In addition, this compound has been shown to have some side effects, such as gastrointestinal disturbances and muscle pain, which may affect the results of experiments.
Future Directions
There are several future directions for research involving 2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide. One area of interest is the potential for this compound to be used in the treatment of non-alcoholic fatty liver disease (NAFLD). NAFLD is a condition in which excess fat accumulates in the liver, leading to inflammation and damage. This compound has been shown to improve liver function in patients with NAFLD, and further research in this area may lead to the development of new treatments for the condition.
Another area of interest is the potential for this compound to be used in the treatment of cardiovascular disease. This compound has been shown to reduce the risk of cardiovascular events in patients with dyslipidemia, and further research may lead to the development of new treatments for the condition.
Conclusion:
This compound is a well-studied drug that has potential therapeutic applications for a variety of conditions. It works by activating PPARα, a nuclear receptor that regulates the expression of genes involved in lipid metabolism. This compound has been shown to have a number of biochemical and physiological effects on the body, including decreasing the levels of triglycerides, total cholesterol, and LDL in the blood, and increasing the levels of HDL in the blood. While there are some limitations to using this compound in lab experiments, it remains a useful tool for studying lipid metabolism and has several potential future directions for research.
Synthesis Methods
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide can be synthesized by reacting 2-naphthylacetic acid with thionyl chloride to form 2-naphthylacetyl chloride. The resulting compound is then reacted with 2-(2-fluorophenoxy)ethylamine to form 2-[2-(2-fluorophenoxy)ethylamino]-2-oxoethyl 2-naphthylacetate. This compound is then reacted with thiourea to form this compound.
Scientific Research Applications
2-[(2-{[2-(2-fluorophenoxy)ethyl]amino}-2-oxoethyl)thio]-N-2-naphthylacetamide has been extensively studied in scientific research for its potential therapeutic applications. Studies have shown that this compound can be used to treat a variety of conditions, including hypertriglyceridemia, dyslipidemia, and metabolic syndrome. This compound has also been shown to have anti-inflammatory and anti-oxidant properties.
properties
IUPAC Name |
N-[2-(2-fluorophenoxy)ethyl]-2-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21FN2O3S/c23-19-7-3-4-8-20(19)28-12-11-24-21(26)14-29-15-22(27)25-18-10-9-16-5-1-2-6-17(16)13-18/h1-10,13H,11-12,14-15H2,(H,24,26)(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXWIRQWTEWNPIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC(=O)NCCOC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.